N-{(3R*,4S*)-4-[(3-methylisoxazol-5-yl)methyl]tetrahydrofuran-3-yl}-2,3-dihydrothieno[3,4-b][1,4]dioxine-5-carboxamide

• IUPAC Name: N-[(3R,4S)-4-[(3-methyl-1,2-oxazol-5-yl)methyl]oxolan-3-yl]-2,3-dihydrothieno[3,4-b][1,4]dioxine-5-carboxamide
• InChI: InChI=1S/C16H18N2O5S/c1-9-4-11(23-18-9)5-10-6-20-7-12(10)17-16(19)15-14-13(8-24-15)21-2-3-22-14/h4,8,10,12H,2-3,5-7H2,1H3,(H,17,19)/t10-,12+/m1/s1
• InChI Key: QJTGXEMPWRWKPO-PWSUYJOCSA-N
• Canonical SMILES: CC1=NOC(=C1)CC2COCC2NC(=O)C3=C4C(=CS3)OCCO4
• Isomeric SMILES: CC1=NOC(=C1)C[C@@H]2COC[C@@H]2NC(=O)C3=C4C(=CS3)OCCO4
• Molecular Formula: C16H18N2O5S
• Molecular Weight: 350.4 g/mol

Description

Synthesis Analysis

The synthesis process often involves multiple steps, including etherification, oximation, and Beckmann rearrangement, as detailed in the synthesis of structurally related compounds. For instance, the preparation of 5,6-dimethoxy-N-[(R)-4-methoxy-2-(prop-1-en-2-yl)-2,3-dihydrobenzofuran-5-yl]-1,1a,2,7b-tetrahydrocyclopropa[c]chromene-7b-carboxamide involved a complex multi-step process, highlighting the intricate nature of synthesizing such compounds (Chen, Ye, & Hu, 2012).

Molecular Structure Analysis

The structural analysis of compounds related to N-{(3R*,4S*)-4-[(3-methylisoxazol-5-yl)methyl]tetrahydrofuran-3-yl}-2,3-dihydrothieno[3,4-b][1,4]dioxine-5-carboxamide, such as 2,3-dihydrobenzo[1,4]dioxine derivatives, has been conducted using techniques like X-ray diffraction. This analysis confirms the complex molecular structures and helps in understanding the conformational properties of the molecules (Gabriele et al., 2006).

Chemical Reactions and Properties

The chemical reactions involving N-{(3R*,4S*)-4-[(3-methylisoxazol-5-yl)methyl]tetrahydrofuran-3-yl}-2,3-dihydrothieno[3,4-b][1,4]dioxine-5-carboxamide and its analogs can include processes like N-demethylation, as seen in reactions of similar compounds. Such studies reveal the reactivity and interaction of these molecules with other chemical entities (Skibba et al., 1970).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and crystal structure, provide insights into the stability and handling of the compound. The crystal structure analysis of related compounds, for example, reveals the solid-state characteristics and molecular arrangement, which are critical for understanding the compound's behavior in different environments (Kumara et al., 2018).

Chemical Properties Analysis

Analyzing the chemical properties involves studying the compound's reactivity, stability under various conditions, and interactions with other chemical entities. This includes examining the mechanisms of action, as seen with compounds like 5-(3,3-dimethyl-1-triazeno)imidazole-4-carboxamide, to understand how these molecules interact at the chemical level (Gerulath & Loo, 1972).

Scientific Research Applications

Synthesis and Characterization

• The synthesis and characterization of compounds similar to N-{(3R*,4S*)-4-[(3-methylisoxazol-5-yl)methyl]tetrahydrofuran-3-yl}-2,3-dihydrothieno[3,4-b][1,4]dioxine-5-carboxamide involve complex chemical processes, including reactions and structural analyses. For example, studies have reported on the synthesis and characterization of various derivatives and analogs of complex molecules, showcasing the intricacies involved in developing such compounds (Chen, Ye, & Hu, 2012).

Biological Evaluation and Molecular Docking Studies

• The potential biological applications of these compounds are explored through various evaluation methods. For instance, molecular docking studies and antimicrobial evaluations are conducted to understand the interaction of these molecules with biological targets (Talupur, Satheesh, & Chandrasekhar, 2021).

Relevance in Medicinal Chemistry

• The intricate structure of N-{(3R*,4S*)-4-[(3-methylisoxazol-5-yl)methyl]tetrahydrofuran-3-yl}-2,3-dihydrothieno[3,4-b][1,4]dioxine-5-carboxamide and its analogs plays a significant role in medicinal chemistry. For example, similar compounds have been synthesized for their potential use as anti-inflammatory and analgesic agents, indicating the therapeutic possibilities of these molecules (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Role in Polymer Synthesis and Material Science

• In the field of material science, derivatives of complex molecules like N-{(3R*,4S*)-4-[(3-methylisoxazol-5-yl)methyl]tetrahydrofuran-3-yl}-2,3-dihydrothieno[3,4-b][1,4]dioxine-5-carboxamide are used in the synthesis of polymers. This demonstrates the compound's relevance beyond medicinal chemistry, contributing to advancements in materials science (Bouck & Rasmussen, 1993).

Potential Anticancer Activity

• Some derivatives and related compounds show potential anticancer activity. Research in this area is crucial for the development of new therapeutic agents for cancer treatment (Stevens et al., 1984).